Cas no 15202-50-3 (Carbamic acid, thio-, S,S-diester with N,N'-m-phenylenebis[2-mercaptoacetamide](8CI))

Carbamic acid, thio-, S,S-diester with N,N'-m-phenylenebis[2-mercaptoacetamide](8CI) structure
15202-50-3 structure
Product Name:Carbamic acid, thio-, S,S-diester with N,N'-m-phenylenebis[2-mercaptoacetamide](8CI)
CAS No:15202-50-3
MF:C12H14N4O4S2
MW:342.393959522247
CID:235404
PubChem ID:241664
Update Time:2025-04-19

Carbamic acid, thio-, S,S-diester with N,N'-m-phenylenebis[2-mercaptoacetamide](8CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, thio-, S,S-diester with N,N'-m-phenylenebis[2-mercaptoacetamide](8CI)
    • S-[2-[3-[(2-carbamoylsulfanylacetyl)amino]anilino]-2-oxo-ethyl] carbamothioate
    • DTXSID50934402
    • N,N'-(1,3-Phenylene)bis(2-{[hydroxy(imino)methyl]sulfanyl}ethanimidic acid)
    • NSC49433
    • 15202-50-3
    • NSC-49433
    • Inchi: 1S/C12H14N4O4S2/c13-11(19)21-5-9(17)15-7-2-1-3-8(4-7)16-10(18)6-22-12(14)20/h1-4H,5-6H2,(H2,13,19)(H2,14,20)(H,15,17)(H,16,18)
    • InChI Key: VECYFHZYPXNCRC-UHFFFAOYSA-N
    • SMILES: S(C(N)=O)CC(NC1C=CC=C(C=1)NC(CSC(N)=O)=O)=O

Computed Properties

  • Exact Mass: 342.04582
  • Monoisotopic Mass: 342.04564729g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 409
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 195Ų

Experimental Properties

  • PSA: 144.38
  • LogP: 2.73400
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